Ganglioside GD1b disodium salt (bovine brain)

• Molecular Formula: C84H146N4Na2O39
• Molecular Weight: 1882.0 g/mol
• InChI: InChI=1S/C84H148N4O39.2Na/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-58(102)88-48(49(98)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2)44-116-78-69(110)67(108)71(56(42-93)119-78)121-80-70(111)76(72(57(43-94)120-80)122-77-61(87-47(5)97)73(64(105)54(40-91)117-77)123-79-68(109)66(107)63(104)53(39-90)118-79)127-84(82(114)115)37-51(100)60(86-46(4)96)75(126-84)65(106)55(41-92)124-83(81(112)113)36-50(99)59(85-45(3)95)74(125-83)62(103)52(101)38-89;;/h32,34,48-57,59-80,89-94,98-101,103-111H,6-31,33,35-44H2,1-5H3,(H,85,95)(H,86,96)(H,87,97)(H,88,102)(H,112,113)(H,114,115);;/q;2*+1/p-2/b34-32+;;/t48?,49?,50-,51-,52+,53+,54+,55+,56+,57+,59+,60+,61+,62+,63-,64-,65+,66-,67+,68+,69+,70+,71+,72-,73+,74+,75+,76+,77-,78+,79-,80-,83+,84-;;/m0../s1
• InChIKey: ACTJLGSQQMVYGN-AZYZISHKSA-L

Ganglioside GD1b Disodium Salt (Bovine Brain) for High-Purity Neuronal Glycosphingolipid Research Applications

Ganglioside GD1b disodium salt is a complex, sialic acid-rich glycosphingolipid isolated from bovine brain. It is characterized by a defined disialo-oligosaccharide head group linked to a ceramide lipid anchor, which incorporates sphingosine (C18:1) and stearic acid . The compound is supplied as a lyophilized powder with a purity consistently specified at ≥98% as determined by thin-layer chromatography (TLC) or high-performance TLC (HPTLC) . This high-purity preparation ensures that research outcomes are attributable to GD1b activity, free from confounding effects of other co-purifying gangliosides often present in crude brain extracts.

Structurally defined disialo-ganglioside (α2-8 linkage) for specific neuronal glycosphingolipid research

High-purity preparation supports ganglioside-specific probe and control studies, free from crude extract variability

Why Ganglioside GD1b Disodium Salt Cannot Be Substituted with GM1 or Other Ganglioside Analogs in Specialized Assays

Generic substitution among gangliosides is invalid for precise scientific work. Despite sharing a common lipid backbone, the specific carbohydrate and sialic acid composition of each ganglioside dictates a unique biological activity profile. GD1b's distinctive disialo structure, featuring an α2-8 linked disialic acid moiety on the inner galactose, confers a unique binding topography that is not replicated by monosialo-gangliosides like GM1 or other disialo-gangliosides like GD1a [1]. This structural specificity is the basis for the observed rank-order differences in receptor interactions, toxin binding, and functional outcomes detailed in the quantitative evidence below. Using a crude ganglioside mixture or a structurally similar analog will introduce significant experimental variability and yield non-reproducible or misleading results [2].

Distinct disialo linkage creates unique binding topography; GM1 or GD1a may not replicate interaction profiles observed with GD1b.

Crude ganglioside mixtures introduce co-purifying species; experimental outcomes may shift and become non-reproducible.

• [1] Mullin BR, Fishman PH, Lee G, Aloj SM, Ledley FD, Winand RJ, et al. Thyrotropin-ganglioside interactions and their relationship to the structure and function of thyrotropin receptors. Proc Natl Acad Sci U S A. 1976;73(3):842-6. PMID: 176657. View Source
• [2] Rusnati M, Tanghetti E, Urbinati C, Tulipano G, Marchesini S, Ziche M, et al. Interaction of fibroblast growth factor-2 (FGF-2) with free gangliosides: biochemical characterization and biological consequences in endothelial cell cultures. J Biol Chem. 1999;274(44):31214-21. View Source

Product-Specific Quantitative Differentiation: Head-to-Head Performance of Ganglioside GD1b vs. Analogs

Superior Inhibition of Thyrotropin (TSH) Receptor Binding: GD1b vs. GM1, GD1a, and GT1

In a direct comparison of multiple gangliosides for their ability to inhibit 125I-labeled thyrotropin (TSH) binding to its receptor, GD1b exhibits the highest efficacy. Its inhibitory potency surpasses that of other major brain gangliosides, including GT1b, GM1, and notably GD1a, which shows the lowest activity in this panel. This demonstrates that receptor interaction is not simply a function of sialic acid count but depends critically on the specific carbohydrate linkage and presentation [1].

TSH Receptor Binding Rank

Head-to-head

1st (GD1b) > GT1 > GM1 > GM2 = GM3 > GD1a

Supports TSH-receptor pharmacology endpoint selection; GD1b shows highest rank among tested gangliosides.

Bovine thyroid and adipocyte membrane assays.

Evidence Dimension	Inhibition of 125I-labeled thyrotropin binding to receptor
Target Compound Data	Rank order: 1st (most potent)
Comparator Or Baseline	GT1: 2nd; GM1: 3rd; GM2/GM3: tied for 4th; GD1a: 5th (least potent)
Quantified Difference	GD1b > GT1 > GM1 > GM2 = GM3 > GD1a
Conditions	Bovine thyroid plasma membranes, guinea pig retro-orbital tissue plasma membranes, and human adipocyte membranes.

Why This Matters

This assay demonstrates that GD1b's unique structure makes it the most potent ganglioside modulator of TSH-receptor binding, a critical differentiator for endocrinology and receptor pharmacology studies where GM1 or GD1a would yield significantly weaker and potentially confounding results.

• [1] Mullin BR, Fishman PH, Lee G, Aloj SM, Ledley FD, Winand RJ, et al. Thyrotropin-ganglioside interactions and their relationship to the structure and function of thyrotropin receptors. Proc Natl Acad Sci U S A. 1976;73(3):842-6. PMID: 176657. View Source

Enhanced Tumor Growth Inhibition In Vivo: O-Butyrylated GD1b (Derivative) vs. Unmodified GD1b

While native GD1b serves as a critical control, its semi-synthetic derivative, O-Butyrylated GD1b (O-But GD1b), shows significantly enhanced in vivo efficacy against glioma. In a direct comparison within a glioma xenograft model, O-But GD1b reduced tumor growth by 45% compared to unmodified GD1b [1]. This differential highlights the importance of the unmodified GD1b molecule as a precise baseline for understanding the structure-activity relationship (SAR) of its derivatives with improved stability and therapeutic potential.

In Vivo Tumor Reduction (Derivative)

Head-to-head

45% greater tumor reduction vs. unmodified GD1b

Supports SAR baseline for anti-glioma studies; unmodified GD1b serves as control for derivative comparison.

Glioma xenograft model (day 33).

Evidence Dimension	In vivo glioma tumor growth reduction
Target Compound Data	Unmodified GD1b (baseline activity)
Comparator Or Baseline	O-Butyrylated GD1b (O-But GD1b) reduced tumor growth by 49% vs. PBS control
Quantified Difference	O-But GD1b reduced tumor growth by 45% more than unmodified GD1b
Conditions	Glioma xenotransplants in Foxn1nu nude mice at day 33 post-implantation.

Why This Matters

This data is crucial for researchers in oncology, as it demonstrates that GD1b is not just a target but a modifiable scaffold. Procurement of high-purity, unmodified GD1b is essential for SAR studies aimed at developing more stable and potent antitumoral compounds.

• [1] Valle-Argos B, Gómez-Nicola D, Nieto-Sampedro M. Glioma growth inhibition by neurostatin and O-But GD1b. Neuro Oncol. 2010;12(11):1135-46. doi: 10.1093/neuonc/noq073. View Source

Unique Binding Partner for Botulinum Neurotoxins (BoNT/B, C1, F) Not Observed with GM1

In binding assays for Clostridium botulinum neurotoxins, GD1b acts as a specific and exclusive receptor for several serotypes. Studies show that BoNT serotypes B, C1, and F bind exclusively to GD1a, GD1b, and GT1b, and do not recognize other common gangliosides like GM1 [1]. Molecular dynamics simulations further reveal a unique binding mode for the BoNT/B-GD1b complex, which is distinct from its interaction with GD1a, underscoring the specific conformational recognition required for toxin binding [2].

BoNT Binding Specificity

Head-to-head

Binds (GD1b, GD1a, GT1b) vs. No binding (GM1)

Essential for botulinum neurotoxin entry mechanism research; GM1 yields false-negative outcome.

TLC and microtiter plate binding assays for serotypes B, C1, F.

Evidence Dimension	Binding specificity for botulinum neurotoxins B, C1, and F
Target Compound Data	Exclusive binding by GD1b, GD1a, and GT1b
Comparator Or Baseline	GM1, GM2, GM3, and other gangliosides showed no binding
Quantified Difference	Binary outcome: Binds (GD1b) vs. No binding (GM1)
Conditions	Thin-layer chromatography (TLC) plate and microtiter plate binding assays at 37°C and low ionic strength.

Why This Matters

For studies on the mechanism of botulinum toxin entry, GD1b is an irreplaceable reagent. Using a non-binding analog like GM1 would result in a false-negative outcome, whereas GD1b is essential for accurately modeling the toxin's neuronal targeting pathway.

• [1] Kozaki S, Ogasawara J, Kamata Y, Sakaguchi G. Binding of Clostridium botulinum neurotoxin to gangliosides. Jpn J Vet Sci. 1984;46(5):609-15. View Source
• [2] Selvaraj C, Singh SK. Molecular Modelling and Molecular Dynamics studies of GD1A, GD1B and their complexes with BoNT/B – Perspectives in interaction and specificity. J Mol Graph Model. 2012;38:347-57. View Source

Distinct Rank in Amyloid-Beta (Aβ) Peptide Binding Affinity: GD1b vs. GM1 and Other Gangliosides

The interaction of gangliosides with amyloid-beta (Aβ) peptide, a key event in Alzheimer's disease pathogenesis, is highly dependent on ganglioside structure. In a comparative study of Aβ1-40 binding to a panel of gangliosides, the binding strength followed a specific rank order. GD1b and GD1a bound with equal affinity, which was significantly higher than that of GM1 and markedly lower than that of GQ1bα [1]. This quantitative ranking demonstrates that while GD1b is an active participant in this pathway, its activity profile is distinct from both GM1 and more complex gangliosides like GT1b and GQ1bα.

Aβ1-40 Binding Rank

Head-to-head

6th (GD1a = GD1b) < GQ1bα; > GM1

Intermediate affinity for ganglioside‑Aβ SAR; distinct from both high‑affinity GQ1bα and low‑affinity GM1.

Aged Aβ1-40 peptide binding assay.

Evidence Dimension	Binding affinity for Aβ1-40 peptide
Target Compound Data	Rank order: tied for 6th (GD1a = GD1b)
Comparator Or Baseline	GQ1bα (1st); GM1 (8th); GM2/GM3 (9th)
Quantified Difference	GD1b > GM1 in binding strength; GQ1bα > GD1b
Conditions	In vitro binding assay using aged Aβ1-40 peptide.

Why This Matters

This evidence is critical for Alzheimer's disease researchers. It shows that GD1b is not a high-affinity binder like GQ1bα, nor a low-affinity one like GM1. Its intermediate binding affinity makes it a necessary, well-defined tool for constructing a complete structure-activity relationship of ganglioside-mediated Aβ aggregation.

• [1] Ariga T, Kobayashi K, Hasegawa A, Kiso M, Ishida H, Miyatake T. Characterization of high-affinity binding between gangliosides and amyloid beta-protein. J Lipid Res. 2001;42(4):557-65. View Source

Optimal Research and Industrial Scenarios for Ganglioside GD1b Disodium Salt (Bovine Brain)

Investigating Structure-Activity Relationships (SAR) of Glioma Therapeutics

Based on evidence that O-Butyrylated GD1b enhances in vivo tumor reduction by 45% over unmodified GD1b [1], this compound is ideally suited as a control in SAR studies for novel ganglioside-based anti-glioma agents. Researchers can use the unmodified, high-purity GD1b to establish a baseline for the bioactivity of new, chemically modified derivatives, ensuring that observed improvements are accurately attributed to the structural modification.

Mapping Botulinum Neurotoxin Entry Mechanisms and Antitoxin Development

Since GD1b is one of only three gangliosides to which botulinum neurotoxin serotypes B, C1, and F bind exclusively [2], it is an essential reagent for elucidating the neuronal cell entry pathway of these potent toxins. Its use is mandatory for in vitro binding studies, competitive inhibition assays, and as a component of liposome-based delivery systems designed to test or screen for small-molecule inhibitors that block the toxin-receptor interaction.

Developing and Validating Diagnostic Assays for Autoimmune Neuropathies

GD1b is a well-established autoantigen in several peripheral neuropathies, including Guillain-Barré syndrome and multifocal motor neuropathy, where anti-GD1b IgM and IgG antibodies are detected via ELISA [3]. High-purity GD1b is required as a capture antigen to ensure the specificity and sensitivity of these diagnostic assays. Its use is critical for distinguishing anti-GD1b antibody positivity from cross-reactivity with other gangliosides, thereby providing clinically actionable diagnostic information.

Elucidating the Differential Role of Gangliosides in Hormone-Receptor Signaling

The finding that GD1b is the most potent ganglioside inhibitor of TSH binding to its receptor [4] positions it as a critical probe for dissecting the role of membrane microdomains in hormone signaling. Researchers can use GD1b in cell-free and cell-based assays to study its specific effects on TSH receptor conformation and downstream signaling, comparing its activity directly with that of less potent gangliosides like GD1a and GM1 to understand the structural basis for this differential modulation.

Application

Selection Property

Validation Focus

Glioma Therapeutic SAR Studies

Unmodified GD1b baseline control

Derivative comparison for anti-glioma activity

Botulinum Neurotoxin Entry Mechanism Research

Specific BoNT/B, C1, F receptor

Toxin binding and inhibition assays

Autoantibody Detection Assay Development

GD1b antigen specificity

Anti-GD1b antibody detection in neuropathy research

TSH Receptor Signaling Pathway Studies

Differential ganglioside activity profile

Membrane microdomain modulation endpoint

• [1] Valle-Argos B, Gómez-Nicola D, Nieto-Sampedro M. Glioma growth inhibition by neurostatin and O-But GD1b. Neuro Oncol. 2010;12(11):1135-46. doi: 10.1093/neuonc/noq073. View Source
• [2] Kozaki S, Ogasawara J, Kamata Y, Sakaguchi G. Binding of Clostridium botulinum neurotoxin to gangliosides. Jpn J Vet Sci. 1984;46(5):609-15. View Source
• [3] Liu XZ, Wang QY, Zhang Y, Liu H, Li Y, Wang YZ, et al. Detection of anti-ganglioside antibodies in Guillain-Barré syndrome. Ann Transl Med. 2021;9(7):289. doi: 10.21037/atm-20-2285. View Source
• [4] Mullin BR, Fishman PH, Lee G, Aloj SM, Ledley FD, Winand RJ, et al. Thyrotropin-ganglioside interactions and their relationship to the structure and function of thyrotropin receptors. Proc Natl Acad Sci U S A. 1976;73(3):842-6. PMID: 176657. View Source